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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and professionals in conducting failure analysis of
composite utility poles under stress.

Frequently Asked Questions (FAQS)

1. What are the common failure modes observed in composite utility poles?

Composite utility poles can fail in several ways, depending on the type of stress they are
subjected to. Common failure modes include:

o Flexural Failure: This occurs when the pole is subjected to excessive bending loads, often
from high winds or ice accumulation. The failure can manifest as buckling on the
compression side of the pole or tensile failure of the fibers on the tension side.[1][2]

e Crush Failure: This can happen at the ground line or at points of connection where high
compressive forces are concentrated. The pole wall may locally buckle or crush.

» Splitting or Delamination: This involves the separation of the fiber layers within the composite
material. It can be initiated by manufacturing defects, impact damage, or environmental
degradation.

» Connection Failure: Failure can occur at the points where crossarms, guys, or other
hardware are attached to the pole. This can be due to bolt pull-through, bearing failure, or
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shear failure of the connection.[3]

o Environmental Degradation: Over time, exposure to ultraviolet (UV) radiation, moisture, and
extreme temperatures can degrade the polymer matrix, leading to a loss of mechanical
properties and eventual failure.[4]

2. What are the primary factors that contribute to the failure of composite utility poles?
Several factors can lead to the failure of composite utility poles:

Severe Weather Events: Hurricanes, tornadoes, and heavy ice storms can impose loads that
exceed the design limits of the pole.

Overloading: The addition of extra equipment, such as transformers or telecommunications
lines, beyond the pole's rated capacity can lead to structural failure.[5]

Impact Damage: Collisions from vehicles are a common cause of immediate pole failure.

Improper Installation: Incorrect embedment depth, improper backfilling, or damage during
installation can create stress concentrations and lead to premature failure.[5]

Manufacturing Defects: Voids, dry spots (areas with insufficient resin), or improper fiber
alignment can create weak points within the composite structure.

Environmental Stressors: Long-term exposure to UV radiation, moisture, and temperature
cycles can degrade the material properties of the composite.[4]

. How can | visually inspect a composite utility pole for potential signs of failure?

A thorough visual inspection is the first step in assessing the condition of a composite pole. Key
indicators to look for include:

o Surface Abnormalities: Check for cracks, splits, blisters, or any discoloration on the pole's
surface, which could indicate underlying damage or material degradation.[5][6]

o Leaning or Deflection: A noticeable lean or permanent bend in the pole can indicate ground
instability or structural damage.
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» Connection Points: Inspect the areas around hardware attachments for any signs of
cracking, crushing, or elongation of bolt holes.

o Coating and Veil Condition: Look for any peeling, cracking, or "fiber blooming" (exposed
glass fibers), which suggests degradation of the protective outer layer.

 Signs of Impact: Look for any gouges, dents, or scrapes that could indicate a vehicle
collision.

Troubleshooting Guides
Issue: The pole failed under a bending load below its expected capacity.
Possible Causes and Solutions:

o Undetected Damage: The pole may have had pre-existing damage from transportation,
handling, or a previous impact.

o Troubleshooting: Conduct non-destructive testing (NDT) such as ultrasonic testing on
similar poles from the same batch to check for internal damage like delaminations or
voids.

o Material Degradation: The pole's mechanical properties may have been compromised due to
environmental factors.

o Troubleshooting: Take coupon samples from the failed pole (away from the direct fracture
zone) and conduct mechanical tests (e.g., tensile and flexural tests) to compare the
material properties against the manufacturer's specifications.

¢ Stress Concentrations: The presence of holes or improper connections can create stress
concentrations.

o Troubleshooting: Analyze the failure initiation point. If it originated at a connection point,
review the connection design and installation procedure.

Issue: There are visible cracks on the surface of the pole.

Possible Causes and Solutions:
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» Surface Cracking: Minor crazing or cracking of the surface coating may not immediately
affect structural integrity but can allow moisture ingress.

o Troubleshooting: Monitor the crack size over time. If the cracks are stable and superficial,
a UV-resistant coating may be applied to seal them.

o Structural Cracks: Deeper cracks that extend into the fiber-reinforced layers are a serious

concern.

o Troubleshooting: Use a tap test (tapping the surface with a hammer and listening for a
change in sound) or ultrasonic testing to determine the depth and extent of the cracking. If
the cracks are significant, the pole may need to be replaced.

Experimental Protocols
1. Full-Scale Cantilever Flexural Test (Modified from ASTM D1036)
This test is used to determine the bending strength and stiffness of a composite utility pole.

» Objective: To determine the ultimate load-carrying capacity and deflection characteristics of
the pole under a cantilever bending load.

o Methodology:

o Securely support the butt end of the pole horizontally in a rigid test frame to simulate the
ground line embedment. The embedment length is typically 10% of the pole length plus
0.6 meters (2 feet).[7]

o Attach a loading cable to the pole at a point approximately 0.6 meters (2 feet) from the tip.

[7]
o Apply a load at a constant rate using a winch or hydraulic actuator.[7]

o Continuously measure the applied load using a load cell and the pole's deflection at the
point of load application.[7]

o Continue loading until the pole fails. Record the ultimate load and the mode of failure.[7]
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2. Crush Strength Test

This test evaluates the ability of a hollow composite pole to resist localized compressive forces.

o Objective: To determine the ultimate crush strength of a section of the composite pole.

o Methodology:

[e]

Cut a representative section from the composite pole.

o

Place the section between two flat, parallel steel plates in a universal testing machine. A
230mm wide load plate is a common configuration.[3]

o

Apply a compressive load at a controlled rate until failure occurs.[8]

[¢]

Record the maximum load sustained before failure. The ultimate crush strength is reported
in force per unit length (e.g., KN/m).

3. Ultrasonic Testing (UT) for Defect Detection

This non-destructive method uses high-frequency sound waves to detect internal flaws.

o Objective: To identify and characterize internal defects such as voids, delaminations, and
cracks without damaging the pole.

e Methodology:

o Calibrate the ultrasonic testing equipment using a reference standard with known defects.

o Apply a couplant (a gel or liquid) to the surface of the pole to ensure good transmission of
the ultrasonic waves.

o Place the ultrasonic transducer on the pole's surface and move it in a systematic pattern.

o High-frequency sound waves are sent into the pole, and the returning signals (echoes) are
analyzed.[9]
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o Anomalies in the returning signals, such as a loss of signal or the appearance of an echo
from an unexpected depth, can indicate the presence of a defect.[9][10] The location and
size of the defect can be estimated based on the timing and amplitude of these echoes.

Data Presentation

Table 1: Typical Mechanical Properties of Composite Utility Poles

Property Test Method Typical Value Range

Flexural Strength ASTM D1036 (modified) 125 - 372 MPa

Elastic Modulus ASTM D6109 40+ GPa[3]

Compressive Strength ASTM D695 80 - 200 MPa

Ultimate Crush Strength (356 84 kN (with a 230mm wide
. ASCE/SEI 74-23

CHS Profile) plate)[3]

Ultimate Bending Capacity

ASTM D6109 509.1 kN-m[3]
(356 CHS Pole)

Table 2: Comparison of Pole Reliability Under High Wind Loads[9][11]

Pole Type Reliability Index () Probability of Failure
Wood Poles (average) 1.680 6.64%
Composite Poles (average) 7.597 Virtually Zero

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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